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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851 Get Quote

For immediate reference, (3-Bromo-5-nitrophenyl)methanol must be treated as hazardous

waste and disposed of through a licensed professional waste disposal service.[1] Improper

disposal can lead to environmental contamination and potential health hazards. This guide

provides detailed procedures for the safe handling and disposal of this compound in a

laboratory setting.

(3-Bromo-5-nitrophenyl)methanol is a halogenated nitroaromatic compound, and its disposal

requires adherence to specific safety protocols. Key hazards include potential irritation to the

skin, eyes, and respiratory system.[2] Thermal decomposition may release irritating and toxic

gases, including nitrogen oxides and hydrogen bromide.[2]
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Property Information Source

Chemical Name
(3-Bromo-5-

nitrophenyl)methanol
[3][4]

CAS Number 139194-79-9 [3][4]

Molecular Formula C7H6BrNO3 [3][4]

Molecular Weight 232.03 g/mol [3][4]

Primary Hazards

Harmful if swallowed, causes

severe skin burns and eye

damage, may cause

respiratory irritation.

[2]

Incompatible Materials Oxidizing agents. [2]

Decomposition Products

Carbon monoxide, carbon

dioxide, nitrogen oxides (NOx),

hydrogen bromide.

[2]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2]

2. Waste Segregation: Proper segregation is crucial to prevent dangerous reactions and to

facilitate correct disposal.

Collect (3-Bromo-5-nitrophenyl)methanol waste in a dedicated, properly labeled

hazardous waste container.[5]
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As a halogenated organic compound, it should be kept separate from non-halogenated

organic wastes.[6][7]

Do not mix with incompatible materials such as strong oxidizing agents.[2]

3. Waste Collection and Storage:

Use a container that is compatible with the chemical. Glass bottles are generally suitable for

solvent wastes.[5]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "

(3-Bromo-5-nitrophenyl)methanol".[6]

Keep the waste container tightly closed except when adding waste.[5][6]

Store the container in a designated, well-ventilated, and cool area, away from heat sources

and incompatible chemicals.[2][6]

4. Disposal Procedure:

Do not attempt to dispose of this chemical down the drain or with general laboratory trash.[1]

[8] This can contaminate water systems and is against regulations.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office

or a licensed chemical waste disposal company.[1]

The recommended disposal methods are controlled incineration in a facility equipped with an

afterburner and scrubber or transfer to a licensed chemical destruction plant.[1][8]

5. Spill and Contamination Cleanup:

In case of a spill, avoid creating dust.[1]

Use an inert absorbent material to clean up the spill.

Collect the absorbed material and any contaminated items (e.g., paper towels, gloves) into a

sealed, labeled hazardous waste container for disposal.[1]
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Wash the spill area thoroughly.

Disposal Workflow
Preparation

Collection & Segregation

Storage

Final Disposal

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify Waste as
(3-Bromo-5-nitrophenyl)methanol

Obtain Designated Halogenated
Organic Waste Container

Label Container Clearly:
'Hazardous Waste' &

Chemical Name

Transfer Waste to Container
in a Fume Hood

Keep Container Securely Closed

Store in a Cool, Dry,
Well-Ventilated Area

Segregate from Incompatible
Materials (e.g., Oxidizers)

Contact EHS or Licensed
Waste Disposal Service

Arrange for Pickup and
Professional Disposal

Methods: Incineration or
Chemical Destruction Plant

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Disposal workflow for (3-Bromo-5-nitrophenyl)methanol.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe and compliant disposal of (3-Bromo-5-nitrophenyl)methanol, minimizing risks to both

personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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